Cas no 2229342-29-2 (4-(5-hydroxy-2-nitrophenyl)-2-methylbutanoic acid)

• Product Name: 4-(5-hydroxy-2-nitrophenyl)-2-methylbutanoic acid
• CAS No: 2229342-29-2
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 6092736
• PubChem ID: 165758180
• Update Time: 2025-08-03

4-(5-hydroxy-2-nitrophenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-hydroxy-2-nitrophenyl)-2-methylbutanoic acid
• EN300-1806466
• 2229342-29-2

• Inchi： 1S/C11H13NO5/c1-7(11(14)15)2-3-8-6-9(13)4-5-10(8)12(16)17/h4-7,13H,2-3H2,1H3,(H,14,15)
• InChI Key： ZKSSCHRIJVTIQW-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=C(C=CC=1[N+](=O)[O-])O)=O

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 103Ų

Additional information on 4-(5-hydroxy-2-nitrophenyl)-2-methylbutanoic acid

Recent Advances in the Study of 4-(5-hydroxy-2-nitrophenyl)-2-methylbutanoic acid (CAS: 2229342-29-2)

In recent years, the compound 4-(5-hydroxy-2-nitrophenyl)-2-methylbutanoic acid (CAS: 2229342-29-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide an overview of the most recent findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest has been the synthesis and structural modification of 4-(5-hydroxy-2-nitrophenyl)-2-methylbutanoic acid. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is critical for its further application in preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for subsequent pharmacological evaluations.

Pharmacological studies have revealed that 4-(5-hydroxy-2-nitrophenyl)-2-methylbutanoic acid exhibits potent anti-inflammatory and antioxidant activities. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, the compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its antioxidant properties have been linked to the scavenging of reactive oxygen species (ROS), which play a critical role in the pathogenesis of various chronic conditions.

Another promising avenue of research involves the investigation of 4-(5-hydroxy-2-nitrophenyl)-2-methylbutanoic acid as a potential anticancer agent. Preliminary studies have indicated that the compound can induce apoptosis in certain cancer cell lines, possibly through the activation of intrinsic apoptotic pathways. Researchers are also exploring its synergistic effects with existing chemotherapeutic drugs, aiming to enhance treatment efficacy while minimizing adverse effects. These findings underscore the compound's versatility and its potential to address unmet medical needs in oncology.

Despite these encouraging results, several challenges remain to be addressed. The pharmacokinetic properties of 4-(5-hydroxy-2-nitrophenyl)-2-methylbutanoic acid, including its bioavailability and metabolic stability, require further optimization. Additionally, more comprehensive toxicological studies are needed to ensure its safety profile before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to overcome these hurdles and translate the compound's potential into tangible therapeutic benefits.

In conclusion, the recent advancements in the study of 4-(5-hydroxy-2-nitrophenyl)-2-methylbutanoic acid (CAS: 2229342-29-2) highlight its promising role in chemical biology and pharmaceutical research. Its diverse pharmacological activities, coupled with ongoing efforts to optimize its properties, position it as a valuable candidate for drug development. Future research should focus on addressing the remaining challenges and exploring its full therapeutic potential. This brief serves as a valuable resource for professionals in the field, providing insights into the latest developments and future directions for this intriguing compound.